Cas no 1383481-58-0 (2-chloro-7-cyclopentyl-6-iodo-7H-pyrrolo[2,3-d]pyrimidine)

• Product Name: 2-chloro-7-cyclopentyl-6-iodo-7H-pyrrolo[2,3-d]pyrimidine
• CAS No: 1383481-58-0
• MF: C₁₁H₁₁ClIN₃
• MW: 347.582613229752
• CID: 6156757
• PubChem ID: 122198164
• Update Time: 2025-08-05

2-chloro-7-cyclopentyl-6-iodo-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-7-cyclopentyl-6-iodo-7H-pyrrolo[2,3-d]pyrimidine
• 1383481-58-0
• 2-chloro-7-cyclopentyl-6-iodo-7H-pyrrolo[2,3-d] pyrimidine

• Inchi： 1S/C11H11ClIN3/c12-11-14-6-7-5-9(13)16(10(7)15-11)8-3-1-2-4-8/h5-6,8H,1-4H2
• InChI Key： FGOHOOPZXPLHTC-UHFFFAOYSA-N
• SMILES： IC1=CC2=CN=C(N=C2N1C1CCCC1)Cl

Computed Properties

• Exact Mass: 346.96862g/mol
• Monoisotopic Mass: 346.96862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 30.7Ų

Additional information on 2-chloro-7-cyclopentyl-6-iodo-7H-pyrrolo[2,3-d]pyrimidine

2-Chloro-7-Cyclopentyl-6-Iodo-7H-Pyrrolo[2,3-d]pyrimidine (CAS No. 1383481-58-0): An Overview

2-Chloro-7-cyclopentyl-6-iodo-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 1383481-58-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 2-chloro-7-cyclopentyl-6-iodo-7H-pyrrolo[2,3-d]pyrimidine make it an intriguing candidate for various pharmacological studies.

The molecular structure of 2-chloro-7-cyclopentyl-6-iodo-7H-pyrrolo[2,3-d]pyrimidine consists of a pyrrolopyrimidine core substituted with a chlorine atom at the 2-position, a cyclopentyl group at the 7-position, and an iodine atom at the 6-position. These substitutions contribute to the compound's distinct chemical properties and biological activity. The presence of the iodine atom, in particular, is noteworthy as it can influence the compound's reactivity and binding affinity to specific biological targets.

Recent studies have highlighted the potential of 2-chloro-7-cyclopentyl-6-iodo-7H-pyrrolo[2,3-d]pyrimidine in various therapeutic areas. One of the key areas of interest is its anti-cancer properties. Research has shown that this compound exhibits significant cytotoxic activity against several cancer cell lines, including those derived from lung, breast, and colon cancers. The mechanism of action is believed to involve the inhibition of specific kinases that play crucial roles in cancer cell proliferation and survival.

In addition to its anti-cancer properties, 2-chloro-7-cyclopentyl-6-iodo-7H-pyrrolo[2,3-d]pyrimidine has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can effectively inhibit the replication of certain viruses, such as influenza and hepatitis C virus (HCV). The antiviral activity is attributed to its ability to interfere with viral replication enzymes and disrupt viral protein synthesis.

The pharmacokinetic properties of 2-chloro-7-cyclopentyl-6-iodo-7H-pyrrolo[2,3-d]pyrimidine have also been studied extensively. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a promising candidate for further drug development. Its high bioavailability and low toxicity profile are particularly advantageous for clinical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-chloro-7-cyclopentyl-6-iodo-7H-pyrrolo[2,3-d]pyrimidine in various therapeutic settings. Preliminary results from phase I trials have shown promising outcomes, with no major adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to further validate its therapeutic potential.

The synthesis of 2-chloro-7-cyclopentyl-6-iodo-7H-pyrrolo[2,3-d]pyrimidine involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Various synthetic routes have been developed to optimize the production process, making it more cost-effective and scalable for industrial applications.

In conclusion, 2-chloro-7-cyclopentyl-6-iodo-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 1383481-58-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of oncology and virology. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for advancing medical treatments in the future.